Cas no 5775-95-1 (3,4-Dibromo-1,5-dimethyl-1H-pyrazole)

3,4-Dibromo-1,5-dimethyl-1H-pyrazole is a brominated pyrazole derivative with a molecular formula of C5H6Br2N2. This heterocyclic compound is characterized by its two bromine substituents at the 3- and 4-positions and methyl groups at the 1- and 5-positions, enhancing its reactivity and stability. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atoms facilitate further functionalization through cross-coupling reactions, while the pyrazole core contributes to its utility in constructing biologically active molecules. Its well-defined structure and high purity make it suitable for precise synthetic applications. Proper handling is required due to its potential reactivity.

3,4-Dibromo-1,5-dimethyl-1H-pyrazole structure

5775-95-1 structure

Product Name:3,4-Dibromo-1,5-dimethyl-1H-pyrazole

CAS No:5775-95-1

MF:C₅H₆Br₂N₂

MW:253.922539234161

CID:344283

PubChem ID:911172

Update Time:2025-11-02

3,4-Dibromo-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 3,4-dibromo-1,5-dimethyl-
- 3,4-dibromo-1,5-dimethylpyrazole
- 5775-95-1
- VS-08894
- EN300-223467
- 3,4-dibromo-1,5-dimethyl-1H-pyrazole
- SCHEMBL12926030
- DTXSID00358710
- AKOS005443371
- CS-0240044
- 3,4-Dibromo-1,5-dimethyl-1H-pyrazole
- Inchi： 1S/C5H6Br2N2/c1-3-4(6)5(7)8-9(3)2/h1-2H3
- InChI Key： LNWORINWPDQJGF-UHFFFAOYSA-N
- SMILES： BrC1C(=NN(C)C=1C)Br

Computed Properties

Exact Mass: 251.88978
Monoisotopic Mass: 251.88977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

3,4-Dibromo-1,5-dimethyl-1H-pyrazole Pricemore >>

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TRC	D426828-10mg	3,4-Dibromo-1,5-dimethyl-1H-pyrazole	5775-95-1		10mg	$ 50.00	2022-06-05
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